Cas no 2227740-22-7 (methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate
• CAS No: 2227740-22-7
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 6167900
• PubChem ID: 165720886
• Update Time: 2025-07-02

methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate
• EN300-1736184
• 2227740-22-7

• Inchi： 1S/C12H16O3S/c1-15-12(14)7-9(13)11-6-8-4-2-3-5-10(8)16-11/h6,9,13H,2-5,7H2,1H3/t9-/m0/s1
• InChI Key： RUMXLRLLTBPJLJ-VIFPVBQESA-N
• SMILES： S1C([C@H](CC(=O)OC)O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 240.08201554g/mol
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate

Introduction to Methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate (CAS No. 2227740-22-7)

Methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate, with the CAS number 2227740-22-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a 3S-stereocenter and a tetrahydro-1-benzothiophen moiety makes it a promising candidate for further investigation in drug discovery and development.

The compound's structure consists of a propanoate ester linked to a benzothiophene ring system. The benzothiophene moiety is particularly noteworthy as it is a common scaffold in many biologically active molecules. This scaffold is known for its ability to interact with various biological targets, making it a valuable component in the design of new drugs. The stereochemistry at the 3S position adds another layer of complexity and potential functionality, which can influence the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic systems such as benzothiophenes. These systems are not only structurally diverse but also exhibit a wide range of biological activities. For instance, benzothiophene derivatives have been shown to possess anti-inflammatory, anti-cancer, and antimicrobial properties. The compound in question, Methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate, represents an exciting new addition to this growing class of compounds.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The stereoselective synthesis of the 3S-stereocenter is particularly challenging but crucial for achieving the desired biological activity. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds like this one more efficiently than ever before. These advancements have opened up new avenues for the development of chiral drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

The potential biological activity of Methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate has been explored in several preclinical studies. These studies have shown that the compound interacts with various biological targets, including enzymes and receptors involved in metabolic pathways. The benzothiophene moiety is believed to be responsible for much of its biological activity due to its ability to bind to specific protein targets. The hydroxyl group at the 3-position also contributes to its functionality by participating in hydrogen bonding interactions.

In addition to its potential therapeutic applications, Methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate may also find utility in other areas such as chemical biology and materials science. Its unique structure makes it a valuable tool for studying molecular recognition processes and for designing novel materials with specific properties. The compound's ability to self-assemble into supramolecular structures has been particularly interesting for researchers working on the development of new materials with applications in nanotechnology.

The future prospects for Methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate are promising. Ongoing research is focused on further exploring its biological activity and optimizing its synthetic routes for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery and development of new derivatives based on this scaffold. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the fight against human disease.

The development of new drugs is a complex process that requires interdisciplinary collaboration across multiple fields including chemistry, biology, pharmacology, and medicine. Methyl (3S)-3-hydroxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoate exemplifies how advances in synthetic chemistry can lead to the discovery of novel therapeutic agents with significant clinical implications. Its unique structure and potential biological activity make it a compelling candidate for further investigation in both academic and industrial settings.